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Compound of Interest

Compound Name: 10(E)-Heptadecenol

Cat. No.: B15600743 Get Quote

A thorough investigation for the use of 10(E)-Heptadecenol as an insect pheromone has

yielded no specific scientific literature or experimental data to support this application. While the

chemical structure, a long-chain unsaturated alcohol, is characteristic of some insect

pheromones, there is no documented evidence of its activity as a pheromone for any insect

species in the available scientific resources.

Therefore, we are unable to provide detailed Application Notes and Protocols on 10(E)-
Heptadecenol for this purpose.

However, to fulfill the user's request for detailed information on an insect pheromone, we

propose to provide the requested content for a well-documented and structurally similar insect

pheromone: (Z)-11-Hexadecenal, a major component of the sex pheromone for the

economically significant pest, the corn earworm (Helicoverpa zea).

Below are the detailed Application Notes and Protocols for (Z)-11-Hexadecenal, presented in

the requested format.

Application Notes and Protocols: (Z)-11-
Hexadecenal as a Sex Pheromone for Helicoverpa
zea
These notes provide an overview of the application of (Z)-11-Hexadecenal as a sex pheromone

for monitoring and managing populations of the corn earworm, Helicoverpa zea.
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Background
(Z)-11-Hexadecenal is the primary component of the female-produced sex pheromone of the

corn earworm, Helicoverpa zea. It plays a crucial role in attracting males for mating. This

compound is a potent attractant and is widely used in pest management programs for

monitoring population dynamics and, in some cases, for mating disruption.

Physicochemical Properties
Property Value

Chemical Name (Z)-11-Hexadecenal

Synonyms (Z)-11-HDAL, cis-11-Hexadecenal

CAS Number 53939-28-9

Molecular Formula C₁₆H₃₀O

Molecular Weight 238.42 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~305 °C

Solubility Insoluble in water, soluble in organic solvents

Biological Activity
(Z)-11-Hexadecenal is a highly specific olfactory stimulant for male Helicoverpa zea. The male

moths possess specialized olfactory receptor neurons on their antennae that detect this

molecule, triggering upwind flight behavior towards the source. While (Z)-11-Hexadecenal is

the major component, the full behavioral response is often elicited by a blend with minor

components such as (Z)-9-Hexadecenal.

Applications
Population Monitoring: Pheromone-baited traps are used to monitor the presence,

abundance, and seasonal activity of H. zea populations in agricultural fields. This information

is critical for making informed decisions about the timing of insecticide applications.
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Mating Disruption: High doses of synthetic pheromone can be released into a crop to

permeate the air. This confuses male moths and disrupts their ability to locate females,

thereby reducing mating and subsequent larval infestations.

Experimental Protocols
Protocol 1: Electroantennography (EAG) - Assessing Antennal
Response
This protocol outlines the procedure for measuring the electrical response of a male H. zea

antenna to (Z)-11-Hexadecenal.

Materials:

Live, sexually mature male Helicoverpa zea moths

(Z)-11-Hexadecenal standard (in hexane or other suitable solvent)

Micropipettes

Filter paper strips

Glass Pasteur pipette

Dissecting microscope

Micromanipulators

Ag/AgCl glass capillary electrodes

Saline solution (e.g., Beadle-Ephrussi saline)

Amplifier and data acquisition system

Charcoal-filtered, humidified air stream

Procedure:

Antenna Preparation:
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Immobilize a male moth.

Excise one antenna at the base using fine scissors.

Cut off the distal tip of the antenna.

Mount the antenna between the two glass capillary electrodes filled with saline solution.

The recording electrode is placed over the distal end, and the reference electrode is

inserted into the base.

Pheromone Application:

Apply a known amount of the (Z)-11-Hexadecenal solution onto a filter paper strip.

Allow the solvent to evaporate completely.

Insert the filter paper into a clean Pasteur pipette.

Stimulation and Recording:

Position the tip of the Pasteur pipette near the mounted antenna, within the continuous air

stream.

Deliver a puff of air through the pipette, carrying the pheromone molecules over the

antenna.

Record the resulting change in electrical potential (the EAG response) using the data

acquisition system.

Data Analysis:

Measure the amplitude of the negative voltage deflection for each stimulus.

Compare the responses to different concentrations of the pheromone and to control stimuli

(solvent only).
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Figure 1. Experimental workflow for Electroantennography (EAG).

Protocol 2: Wind Tunnel Bioassay - Assessing Behavioral
Response
This protocol describes how to evaluate the flight behavior of male H. zea moths in response to

a (Z)-11-Hexadecenal source in a controlled environment.

Materials:

Wind tunnel with controlled airflow, temperature, and light

(Z)-11-Hexadecenal-loaded rubber septum or other slow-release dispenser

Video camera with infrared illumination

Acclimation chamber

Release cage

Computer with flight tracking software

Procedure:

Moth Preparation:
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Select sexually mature male moths that have been kept on a reverse light-dark cycle.

Place individual moths in an acclimation chamber within the wind tunnel room for at least

30 minutes before the experiment.

Experimental Setup:

Set the wind tunnel parameters (e.g., wind speed: 30 cm/s, temperature: 25°C).

Place the pheromone dispenser at the upwind end of the tunnel.

Position the video camera to record the flight path of the moths.

Bioassay:

Place a single male moth in the release cage at the downwind end of the tunnel.

Allow the moth to acclimate for a few minutes.

Release the moth and record its flight behavior for a set period (e.g., 5 minutes).

Data Collection and Analysis:

Observe and score key behaviors: activation (wing fanning), take-off, upwind flight, casting

(zigzagging flight), and contact with the pheromone source.

Use flight tracking software to analyze flight parameters such as flight speed, turning

angle, and time spent in different quadrants of the tunnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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